Cas no 2137586-49-1 (2-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 2-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2137586-49-1
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 6605595
• PubChem ID: 165787974
• Update Time: 2025-07-09

2-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• 2-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• 2137586-49-1
• EN300-1128137

• Inchi： 1S/C11H16N4O3/c1-7(17-3)11-13-10(18-14-11)6-9(16)8-4-5-12-15(8)2/h4-5,7,9,16H,6H2,1-3H3
• InChI Key： LDGOPGUEKKAQFM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1C)CC1=NC(C(C)OC)=NO1

Computed Properties

• Exact Mass: 252.12224039g/mol
• Monoisotopic Mass: 252.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol

2-3-(1-Methoxyethyl)-1,2,4-Oxadiazol-5-Yl-1-(1-Methyl-1H-Pyrazol-5-Yl)Ethan-1-Ol: A Comprehensive Overview

2-3-(1-Methoxyethyl)-1,2,4-Oxadiazol-5-Yl-1-(1-Methyl-1H-Pyrazol-5-Yl)Ethan-1-Ol, also known by its CAS number 2137586-49-1, is a complex organic compound with a unique structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring oxadiazole and pyrazole rings. The molecule's structure is characterized by the presence of a 1,2,4-oxadiazole ring system and a 1-methylpyrazole moiety, which are connected through an ethanolic linkage. The presence of these functional groups imparts unique chemical and biological properties to the compound.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency.

The structural complexity of 2-3-(1-Methoxyethyl)-1,2,4-Oxadiazol-5-Yl makes it an interesting candidate for various applications in the fields of pharmacology and materials science. In pharmacology, this compound has shown potential as a lead molecule for drug development due to its ability to interact with specific biological targets. For instance, studies have demonstrated its activity as an inhibitor of certain enzymes involved in metabolic pathways. This property suggests its potential role in the treatment of metabolic disorders or as a component in drug delivery systems.

In materials science, the compound's electronic properties make it a promising candidate for use in organic electronics. The presence of conjugated heterocyclic rings can influence the molecule's conductivity and stability under various conditions. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (OLEDs), where its electronic properties could enhance device performance.

The biological activity of 2-(3-(1-Methoxyethyl)-1,2,4-Oxadiazol-5-Yl)-1-(1-Methylpyrazolyl)Ethan-Ol has been extensively studied in recent years. Preclinical studies have revealed its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways. Additionally, it has shown promise as an antioxidant, which could be beneficial in combating oxidative stress-related diseases.

The compound's stability under various environmental conditions is another area of interest for researchers. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions. These properties make it suitable for applications that require long-term stability without degradation.

In conclusion, CAS No: 2137586-49-1 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups provide a foundation for further research into its chemical synthesis optimization and biological applications. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in both academic research and industrial applications.